N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}pentanamide

• Molecular Formula: C20H30ClN3O2
• Molecular Weight: 379.9 g/mol
• IUPAC Name: N-[3-chloro-4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl]pentanamide
• InChI: InChI=1S/C20H30ClN3O2/c1-5-6-7-18(25)22-15-8-9-17(16(21)14-15)23-10-12-24(13-11-23)19(26)20(2,3)4/h8-9,14H,5-7,10-13H2,1-4H3,(H,22,25)
• InChI Key: KCLWWZKKFPDKPH-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C(C)(C)C)Cl

Description

N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}pentanamide, also known as JNJ-54861911, is a promising compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of gamma-secretase modulators, which are known for their ability to modulate the activity of gamma-secretase, an enzyme that plays a critical role in the processing of amyloid precursor protein (APP) and the production of amyloid beta (Aβ) peptides.

Mechanism of Action

N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}pentanamide modulates the activity of gamma-secretase by binding to a specific site on the enzyme. This binding results in a shift in the cleavage site of APP, leading to a reduction in the production of Aβ peptides. The compound has been shown to selectively modulate the production of longer Aβ peptides, which are known to be more toxic than shorter peptides.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}pentanamide have been extensively studied in preclinical models. The compound has been shown to reduce Aβ levels in the brain and improve cognitive function in animal models of Alzheimer's disease. In addition, the compound has been shown to have a favorable safety profile and is well-tolerated in animals.

Advantages and Limitations for Lab Experiments

The advantages of using N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}pentanamide in lab experiments are its selectivity for gamma-secretase modulation and its ability to reduce the production of longer, more toxic Aβ peptides. However, the compound has limitations in terms of its pharmacokinetic properties, such as its poor solubility and low bioavailability, which may limit its efficacy in vivo.

Future Directions

There are several future directions for the development of N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}pentanamide. One direction is the optimization of the compound's pharmacokinetic properties to improve its efficacy in vivo. Another direction is the evaluation of the compound's potential therapeutic applications in other neurodegenerative diseases, such as Parkinson's disease and Huntington's disease. Additionally, the development of novel gamma-secretase modulators that have improved selectivity and efficacy may lead to the discovery of new therapeutic targets for the treatment of Alzheimer's disease.

Synthesis Methods

The synthesis of N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}pentanamide is a complex process that involves several steps. The starting material for the synthesis is 3-chloro-4-(4-(2,2-dimethylpropanoyl)piperazin-1-yl)aniline, which is subjected to a series of reactions to produce the final product. The synthesis of this compound has been described in detail in several research articles.

Scientific Research Applications

N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}pentanamide has been extensively studied for its potential therapeutic applications in the treatment of Alzheimer's disease. The compound has been shown to modulate gamma-secretase activity and reduce the production of Aβ peptides, which are known to play a critical role in the pathogenesis of Alzheimer's disease. Several preclinical studies have demonstrated the efficacy of this compound in reducing Aβ levels and improving cognitive function in animal models of Alzheimer's disease.